Cas no 2451224-01-2 (N-(adamantan-1-yl)-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilan-2-amine)

• Product Name: N-(adamantan-1-yl)-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilan-2-amine
• CAS No: 2451224-01-2
• MW: 0
• CID: 5140333
• PubChem ID: 155930602
• Update Time: 2025-11-06

N-(adamantan-1-yl)-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(adamantan-1-yl)-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilan-2-amine
• AMINOSUPERSILANE
• E71132
• WS-01459
• 2451224-01-2
• MFCD32857305
• C19H43NSi4
• N-tris(trimethylsilyl)silyladamantan-1-amine
• SY336113

• Inchi： 1S/C19H43NSi4/c1-21(2,3)24(22(4,5)6,23(7,8)9)20-19-13-16-10-17(14-19)12-18(11-16)15-19/h16-18,20H,10-15H2,1-9H3
• InChI Key： MVKHKISUCOHUDK-UHFFFAOYSA-N
• SMILES： [Si](NC12CC3CC(CC(C3)C1)C2)([Si](C)(C)C)([Si](C)(C)C)[Si](C)(C)C

Computed Properties

• Exact Mass: 397.24725651g/mol
• Monoisotopic Mass: 397.24725651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on N-(adamantan-1-yl)-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilan-2-amine

Comprehensive Overview of N-(adamantan-1-yl)-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilan-2-amine (CAS No. 2451224-01-2)

In the rapidly evolving field of organosilicon chemistry, N-(adamantan-1-yl)-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilan-2-amine (CAS No. 2451224-01-2) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This molecule combines the rigid adamantane framework with a highly functionalized trisilane backbone, making it a subject of study in materials science, pharmaceuticals, and advanced polymer research. Researchers and industry professionals are increasingly exploring its role in nanotechnology, drug delivery systems, and surface modification techniques.

The compound's CAS No. 2451224-01-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Its complex name reflects the intricate bonding between the adamantane group and the hexamethyltrisilane moiety, which is further modified by a trimethylsilyl substituent. Such structural features contribute to its thermal stability and hydrophobic characteristics, aligning with current trends in sustainable materials and green chemistry. These attributes have sparked discussions in forums and publications about its potential in energy storage and catalysis.

One of the most searched questions related to this compound is: "What are the applications of N-(adamantan-1-yl)-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilan-2-amine in modern technology?" Addressing this, the molecule's hybrid organic-inorganic nature enables its use in silicon-based coatings for electronic devices, where moisture resistance and dielectric properties are paramount. Additionally, its adamantane core is known to enhance bioavailability in pharmaceutical formulations, a topic gaining traction in AI-driven drug discovery platforms.

From an SEO perspective, keywords like "hexamethyltrisilane derivatives", "adamantane-functionalized silanes", and "CAS 2451224-01-2 uses" are frequently queried by chemists and engineers. The compound's relevance to semiconductor manufacturing and flexible electronics further amplifies its visibility in search engines. Recent studies highlight its role in self-assembling monolayers (SAMs), a hot topic in nanofabrication circles.

In conclusion, N-(adamantan-1-yl)-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilan-2-amine represents a convergence of organic and inorganic chemistry with broad interdisciplinary implications. Its CAS No. 2451224-01-2 ensures traceability in research, while its functional versatility addresses pressing needs in renewable energy and biomedical engineering. As innovation accelerates, this compound is poised to play a pivotal role in next-generation technological advancements.